Cas no 51392-53-1 (Benzene,1-[(methylthio)methyl]-4-nitro-)

• Product Name: Benzene,1-[(methylthio)methyl]-4-nitro-
• CAS No: 51392-53-1
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 384779
• PubChem ID: 287369
• Update Time: 2025-04-19

Benzene,1-[(methylthio)methyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[(methylthio)methyl]-4-nitro-
• 1-(methylsulfanylmethyl)-4-nitrobenzene
• 1-[(methylsulfanyl)methyl]-4-nitrobenzene
• DTXSID90866218
• NSC-147343
• 51392-53-1
• NSC147343
• SCHEMBL513721

• Inchi： 1S/C8H9NO2S/c1-12-6-7-2-4-8(5-3-7)9(10)11/h2-5H,6H2,1H3
• InChI Key： QUALZROVHIUEPU-UHFFFAOYSA-N
• SMILES： S(C)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.03547
• Monoisotopic Mass: 183.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų
• XLogP3: 2.6

Experimental Properties

• Density: 1.237
• Boiling Point: 304.9°Cat760mmHg
• Flash Point: 138.2°C
• Refractive Index: 1.595
• PSA: 43.14
• LogP: 2.98100